![molecular formula C11H22N2O B1498369 Methyl-(4-pyrrolidin-1-ylmethyl-tetrahydro-pyran-4-yl)-amine CAS No. 885951-12-2](/img/structure/B1498369.png)
Methyl-(4-pyrrolidin-1-ylmethyl-tetrahydro-pyran-4-yl)-amine
Overview
Description
Methyl-(4-pyrrolidin-1-ylmethyl-tetrahydro-pyran-4-yl)-amine, also known as MPMP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Methyl-(4-pyrrolidin-1-ylmethyl-tetrahydro-pyran-4-yl)-amine is not fully understood, but it has been proposed that it may inhibit the growth of cancer cells by inducing apoptosis or inhibiting angiogenesis. It has also been suggested that this compound may target specific enzymes or receptors involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been found to exhibit low toxicity and good biocompatibility in vitro and in vivo studies. It has been shown to have a low inhibitory effect on normal cell growth, while exhibiting a high inhibitory effect on cancer cell growth. This compound has also been found to have good solubility in water and organic solvents, which makes it a promising candidate for drug delivery applications.
Advantages and Limitations for Lab Experiments
One of the advantages of using Methyl-(4-pyrrolidin-1-ylmethyl-tetrahydro-pyran-4-yl)-amine in lab experiments is its high purity and high yield synthesis method. This allows for reproducible results and reduces the variability between experiments. However, one limitation of using this compound is its low stability, which may affect the reliability of the results obtained.
Future Directions
There are several potential future directions for the study of Methyl-(4-pyrrolidin-1-ylmethyl-tetrahydro-pyran-4-yl)-amine. One direction is to further investigate its anti-cancer activity and its mechanism of action. Another direction is to explore its potential applications in drug delivery and tissue engineering. Additionally, the synthesis of novel compounds based on this compound may lead to the discovery of new compounds with potential biological activity.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method has been optimized to yield high purity and high yield, and it has been studied for its anti-tumor activity and potential applications in drug delivery and tissue engineering. Further research is needed to fully understand its mechanism of action and explore its potential applications in various fields.
Scientific Research Applications
Methyl-(4-pyrrolidin-1-ylmethyl-tetrahydro-pyran-4-yl)-amine has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, this compound has been found to exhibit anti-tumor activity and has been studied as a potential anti-cancer agent. In organic synthesis, this compound has been used as a building block for the synthesis of various compounds with potential biological activity. In material science, this compound has been used as a monomer for the synthesis of polymers with potential applications in drug delivery and tissue engineering.
properties
IUPAC Name |
N-methyl-4-(pyrrolidin-1-ylmethyl)oxan-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O/c1-12-11(4-8-14-9-5-11)10-13-6-2-3-7-13/h12H,2-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJDWQVFHADGEPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1(CCOCC1)CN2CCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20660706 | |
Record name | N-Methyl-4-[(pyrrolidin-1-yl)methyl]oxan-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20660706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885951-12-2 | |
Record name | Tetrahydro-N-methyl-4-(1-pyrrolidinylmethyl)-2H-pyran-4-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885951-12-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Methyl-4-[(pyrrolidin-1-yl)methyl]oxan-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20660706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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